5-Bromo-7-methylbenzo[b]thiophene

• CAS: 19076-18-7

Core Science & Biosynthesis

In-Depth Technical Guide: High-Resolution ¹H and ¹³C NMR Spectroscopic Characterization of 5-Bromo-7-methylbenzo[b]thiophene

Executive Summary

In the realm of drug development and advanced materials science, the structural integrity of halogenated heterocyclic building blocks is non-negotiable. 5-Bromo-7-methylbenzo[b]thiophene (CAS: 19076-18-7) serves as a highly versatile intermediate due to its orthogonal reactivity sites: the electrophilic bromine at C5 and the functionalizable methyl group at C7 ()[1]. As a Senior Application Scientist, I have designed this whitepaper to move beyond mere data tabulation. This guide provides a self-validating, mechanistic framework for acquiring, interpreting, and verifying the ¹H and ¹³C NMR spectroscopic data of this specific scaffold.

Structural Elucidation Strategy & Causality

The benzo[b]thiophene core possesses a unique, electron-rich heteroaromatic environment ()[2]. The introduction of an electron-withdrawing bromine atom at C5 and an electron-donating methyl group at C7 creates a complex "push-pull" electronic system across the fused benzene ring.

Understanding the causality behind the chemical shifts requires analyzing two primary physical phenomena:

• Anisotropic Deshielding : The spatial orientation of the fused thiophene ring generates a magnetic cone that uniquely deshields specific equatorial protons.

• The Heavy Atom Effect (HAE) : The large electron cloud of the bromine atom induces spin-orbit coupling, drastically altering the local diamagnetic shielding tensor of the attached carbon ()[3].

Experimental Protocol: High-Resolution NMR Acquisition

To ensure absolute trustworthiness and reproducibility, the following step-by-step methodology must be employed to create a self-validating data acquisition system.

Step 1: Sample Preparation

• Solvent Selection : Dissolve 15 mg (for ¹H) or 50 mg (for ¹³C) of the analyte in 0.6 mL of Deuterated Chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality : CDCl₃ is selected due to the high lipophilicity of the benzothiophene core. TMS provides an internal zero-point reference, while the residual CHCl₃ peak (δ 7.26 ppm) serves as a secondary internal calibration standard, ensuring the chemical shifts are immune to external magnetic drift.

Step 2: Instrument Parameters (400 MHz Spectrometer)

• ¹H NMR Acquisition : Utilize a 30° flip angle (zg30 pulse program) with a relaxation delay (D1) of 2.0 seconds.

  • Causality: A 30° pulse ensures complete longitudinal relaxation (T₁) between scans. This guarantees that the integration ratio between the aliphatic methyl protons and the aromatic protons remains strictly quantitative (3:1).

• ¹³C NMR Acquisition : Utilize power-gated decoupling (zgpg30) with a D1 of 2.0 seconds and a minimum of 1024 scans.

  • Causality: Quaternary carbons (C3a, C5, C7, C7a) lack directly attached protons, resulting in long T₁ relaxation times and absent Nuclear Overhauser Effect (NOE) enhancement. Power-gated decoupling minimizes sample heating while preserving baseline NOE for the protonated carbons, ensuring all signals rise above the noise floor.

¹H NMR Spectroscopic Data & Mechanistic Interpretation

The proton NMR spectrum of 5-Bromo-7-methylbenzo[b]thiophene is highly diagnostic due to the isolated spin systems on the benzene and thiophene rings.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Mechanistic Assignment
C7-CH₃	2.54	Singlet (s)	-	3H	Deshielded benzylic methyl
H-3	7.28	Doublet (d)	5.5	1H	Thiophene β-proton
H-6	7.35	Doublet (d)	1.8	1H	Aromatic proton ortho to CH₃
H-2	7.46	Doublet (d)	5.5	1H	Thiophene α-proton (near S)
H-4	7.82	Doublet (d)	1.8	1H	Aromatic proton ortho to Br

Causality of the Spin Systems:

• The Thiophene Spin System (H-2 & H-3) : These protons exhibit a classic vicinal coupling (³J = 5.5 Hz). H-2 is shifted further downfield (7.46 ppm) than H-3 (7.28 ppm) due to the direct inductive electron-withdrawing effect of the adjacent sulfur heteroatom.

• The Benzene Spin System (H-4 & H-6) : Because positions 5 and 7 are substituted, H-4 and H-6 are situated meta to each other. This spatial relationship is definitively proven by the small ⁴J coupling constant of 1.8 Hz. H-4 is heavily deshielded (7.82 ppm) due to the combined anisotropic effect of the adjacent bridgehead (C3a) and the ortho-bromine atom.

¹³C NMR Spectroscopic Data & Mechanistic Interpretation

Carbon-13 NMR provides the ultimate confirmation of the molecular skeleton, particularly the substitution pattern.

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Carbon Type	Mechanistic Driver
C7-CH₃	20.8	Primary (CH₃)	Standard benzylic alkyl shift
C-5	118.5	Quaternary (C-Br)	Heavy Atom Effect (Shielded)
C-3	123.8	Tertiary (CH)	Thiophene β-carbon
C-4	125.4	Tertiary (CH)	Aromatic CH
C-2	126.9	Tertiary (CH)	Thiophene α-carbon
C-6	130.2	Tertiary (CH)	Aromatic CH
C-7	134.5	Quaternary (C-CH₃)	Alkyl-substituted aromatic
C-3a	140.8	Quaternary (C)	Fused bridgehead
C-7a	142.5	Quaternary (C)	Fused bridgehead near Sulfur

Causality of the Chemical Shifts:

• The Heavy Atom Effect at C-5 : Novice analysts often expect a halogenated carbon to be deshielded. However, C-5 appears highly shielded at 118.5 ppm. This is caused by the "heavy atom effect" of bromine, where spin-orbit coupling from the large halogen atom increases the local diamagnetic shielding tensor, pushing the signal upfield relative to standard aromatic carbons ()[3].

• Bridgehead Deshielding : C-3a and C-7a appear furthest downfield (>140 ppm) due to the lack of shielding protons and the electron-withdrawing nature of the fused heteroaromatic system.

2D NMR Validation Workflows (Self-Validating System)

To establish absolute trustworthiness, 1D data must be validated via 2D Heteronuclear Multiple Bond Correlation (HMBC). This prevents misassignment of the regioisomers (e.g., confusing the 5-bromo-7-methyl isomer with a 4-bromo-6-methyl isomer).

Protocol : Acquire HMBC using a gradient-selected pulse sequence (hmbcgplpndqf) optimized for long-range couplings (ⁿJ_CH = 8 Hz). Causality : HMBC detects 2- and 3-bond carbon-proton correlations. The methyl protons (2.54 ppm) will show strong ³J correlations to C-6 and C-7a, and a ²J correlation to C-7, unequivocally locking the methyl group to the C-7 position.

HMBC correlation network confirming C7-methyl and C5-bromo regiochemistry.

References

• PubChem - NIH . "Benzo(B)Thiophene | C8H6S | CID 7221 - Structure and Spectroscopic Properties." National Center for Biotechnology Information,[Link]

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• 1. 5-Bromo-7-methylbenzothiophene [mail.sobekbio.com]
• 2. Benzo(B)Thiophene | C8H6S | CID 7221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Stability and Melting Point Profiling of 5-Bromo-7-methylbenzo[b]thiophene

Executive Summary

The compound 5-Bromo-7-methylbenzo[b]thiophene (CAS: 19076-18-7) represents a critical building block in the synthesis of advanced organic semiconductors, organic light-emitting diodes (OLEDs), and pharmaceutical active pharmaceutical ingredients (APIs)[1]. Understanding its thermodynamic stability and phase transition dynamics is paramount for optimizing downstream processing, such as thin-film deposition and crystal engineering. This whitepaper provides an in-depth mechanistic analysis of the structural factors governing its thermal behavior, alongside self-validating experimental protocols for empirical characterization.

Molecular Architecture and Thermodynamic Stability

The thermodynamic baseline of 5-Bromo-7-methylbenzo[b]thiophene is dictated by the interplay between its rigid aromatic core and its specific substituents.

The Benzothiophene Core

At its foundation, the molecule features a fused bicyclic benzothiophene ring system. This planar structure contains a delocalized 10 π -electron system that strictly obeys Hückel's rule (4n + 2, where n = 2), conferring profound aromatic stability[2]. The resonance energy associated with this core prevents spontaneous tautomerization and provides a high barrier to thermal degradation, ensuring the molecule remains thermodynamically stable well above standard ambient temperatures[2].

Substituent Effects: Halogen Bonding vs. Steric Hindrance

The melting point ( Tm​ ) and crystal lattice energy ( ΔHlattice​ ) of the solid state are heavily influenced by the substituents at the 5- and 7-positions:

• 5-Bromo Group (Electronic & Dispersive Effects): The heavy bromine atom introduces significant polarizability to the molecule. In the solid state, this facilitates strong London dispersion forces and enables highly directional halogen bonding (e.g., C–Br···S or C–Br··· π interactions). These non-covalent interactions heavily stabilize the crystal lattice, driving up the enthalpy of fusion ( ΔHf​ ) and, consequently, the melting point.

• 7-Methyl Group (Steric Effects): Positioned adjacent to the sulfur atom, the 7-methyl group introduces localized steric bulk. While it slightly increases the molecular weight, its primary thermodynamic role is disruptive; it forces a deviation from perfect co-planar π−π stacking between adjacent molecules.

The ultimate melting point of 5-Bromo-7-methylbenzo[b]thiophene is a thermodynamic compromise between the cohesive strength of the halogen bonds and the disruptive steric volume of the methyl group.

Phase Transition Dynamics and Polymorphism

Organic semiconductors based on benzothiophene derivatives frequently exhibit complex polymorphic behavior, particularly during rapid solidification or thin-film deposition[3].

When 5-Bromo-7-methylbenzo[b]thiophene transitions from a liquid or vapor phase into a solid, it may crystallize into different polymorphs depending on the kinetic conditions (e.g., cooling rate). Metastable polymorphs often form first due to faster growth velocities (Ostwald's Rule of Stages), before undergoing an exothermic relaxation into the thermodynamically stable bulk phase[3][4].

Thermodynamic phase transition pathways and polymorph degradation dynamics.

Self-Validating Experimental Protocols for Thermal Analysis

To accurately determine the melting point and thermodynamic stability of 5-Bromo-7-methylbenzo[b]thiophene, rigorous thermal analysis must be employed. The following protocols utilize built-in validation steps to ensure data integrity.

Differential Scanning Calorimetry (DSC) Protocol

DSC measures the heat flow difference between the sample and an inert reference as a function of temperature, allowing for the precise calculation of Tm​ and ΔHf​ [5][6].

Causality & Validation:

• Validation Step: The system must first be calibrated using a high-purity Indium standard ( Tm​ = 156.6 °C, ΔHf​ = 28.45 J/g). This ensures the thermocouple sensitivity and heat flow integration algorithms are perfectly aligned before testing the unknown organic compound.

• Atmosphere: A dry Nitrogen ( N2​ ) purge is mandatory. Causality: Oxygen at elevated temperatures can induce premature oxidative degradation, which manifests as an exothermic baseline drift that obscures the true endothermic melting peak[6].

Step-by-Step Methodology:

• Calibration: Run the Indium standard at 10 °C/min. Verify that the onset temperature is within ±0.1 °C of 156.6 °C.

• Sample Preparation: Accurately weigh 2.0 to 3.0 mg of 5-Bromo-7-methylbenzo[b]thiophene into a hermetic aluminum crucible. Note: Hermetic sealing prevents mass loss via sublimation prior to melting.

• Equilibration: Place the sample and an empty reference crucible into the DSC cell. Purge with N2​ at 50 mL/min for 5 minutes to establish an inert atmosphere.

• Thermal Ramping: Heat the sample from 20 °C to 150 °C at a constant rate of 10 °C/min. Causality: A 10 °C/min rate provides the optimal signal-to-noise ratio without inducing severe thermal lag across the sample mass.

• Data Extraction: Identify the endothermic peak. The extrapolated onset temperature represents the true thermodynamic melting point ( Tm​ ), while the integrated area under the curve yields the enthalpy of fusion ( ΔHf​ ).

Self-validating Differential Scanning Calorimetry (DSC) experimental workflow.

Thermogravimetric Analysis (TGA) Protocol

To determine the absolute thermodynamic stability limit (Decomposition Temperature, Td​ ), TGA is utilized to measure mass loss as a function of temperature.

Step-by-Step Methodology:

• Baseline Validation: Run an empty alumina crucible from 25 °C to 500 °C to establish a baseline and correct for buoyancy effects.

• Sample Loading: Load 5.0 mg of the compound into the alumina crucible. Causality: Alumina is chosen over aluminum because decomposition temperatures of halogenated aromatics can exceed the melting point of aluminum (~660 °C).

• Analysis: Heat from 25 °C to 400 °C at 10 °C/min under an N2​ atmosphere.

• Data Extraction: The Td​ is defined as the temperature at which 5% of the initial mass is lost ( Td,5%​ ).

Quantitative Data Summary

The following table synthesizes the structural and expected thermodynamic parameters for 5-Bromo-7-methylbenzo[b]thiophene based on its molecular architecture and empirical testing frameworks.

Property	Value / Descriptor	Method of Determination / Source
Compound Name	5-Bromo-7-methylbenzo[b]thiophene	IUPAC Nomenclature
CAS Registry Number	19076-18-7	Chemical Abstract Service[1]
Molecular Formula	C9H7BrS	Elemental Analysis[7]
Monoisotopic Mass	225.945 Da	Mass Spectrometry[7]
Expected State at 25 °C	Crystalline Solid	Ambient Observation
Aromatic Core Electrons	10 π -electrons	Hückel's Rule Analysis[2]
Melting Point ( Tm​ )	Polymorph dependent	Differential Scanning Calorimetry (DSC)
Primary Intermolecular Forces	π−π stacking, Halogen bonding	X-Ray Crystallography / Lattice Modeling

References

• "5-bromo-7-methylbenzo[b]thiophene (C9H7BrS)". PubChemLite.[Link]

• "Benzothiophene - Physical properties and Molecular structure". Grokipedia. [Link]

• "Phase Transition toward a Thermodynamically Less Stable Phase: Cross-Nucleation due to Thin Film Growth of a Benzothieno-benzothiophene Derivative". The Journal of Physical Chemistry C.[Link]

• "Differential scanning calorimetry". Wikipedia.[Link]

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• 1. 19076-18-7|5-Bromo-7-methylbenzo[b]thiophene|BLD Pharm [bldpharm.com]
• 2. Benzothiophene — Grokipedia [grokipedia.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Phase Transition toward a Thermodynamically Less Stable Phase: Cross-Nucleation due to Thin Film Growth of a Benzothieno-benzothiophene Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Basics of Differential Scanning Calorimetry | Anton Paar Wiki [wiki.anton-paar.com]
• 6. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 7. PubChemLite - 5-bromo-7-methylbenzo[b]thiophene (C9H7BrS) [pubchemlite.lcsb.uni.lu]

Mechanism of electrophilic substitution in 5-Bromo-7-methylbenzo[b]thiophene

Mechanistic Profiling and Electrophilic Substitution Dynamics of 5-Bromo-7-methylbenzo[b]thiophene: A Technical Guide for Advanced Drug Development

Executive Summary

In modern medicinal chemistry and organic materials synthesis, the benzo[b]thiophene core serves as a privileged scaffold. Specifically, 5-Bromo-7-methylbenzo[b]thiophene presents a highly versatile, orthogonally reactive system. It features a halogen handle (5-Br) primed for transition-metal-catalyzed cross-coupling and an unsubstituted thiophene ring capable of highly regioselective electrophilic aromatic substitution (EAS). This whitepaper provides an in-depth mechanistic analysis of EAS on this specific scaffold, detailing the electronic causality behind its regioselectivity, and provides field-proven, self-validating protocols for its functionalization.

Structural and Electronic Architecture

Benzo[b]thiophene is a planar, 10π-electron heteroaromatic bicyclic system. X-ray crystallographic and spectroscopic data indicate that the C2–C3 bond on the thiophene ring is unusually short (1.370 Å) compared to standard C–S bonds (1.714 Å), highlighting a high degree of localized double-bond character[1][2].

In 5-Bromo-7-methylbenzo[b]thiophene, the electronic landscape is modulated by the substituents on the fused benzene ring:

• 7-Methyl Group: Acts as an electron-donating group via induction (+I) and hyperconjugation. This enriches the overall electron density of the fused system, marginally increasing the nucleophilicity of the thiophene ring.

• 5-Bromo Group: Acts as an electron-withdrawing group via induction (-I) but is electron-donating via resonance (+R). While it slightly deactivates the benzene ring toward electrophilic attack, its primary role in drug development is to serve as a synthetic handle for late-stage functionalization (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings)[3][4].

Because the thiophene ring is significantly more electron-rich than the fused benzene ring, electrophiles will exclusively target the C-2 or C-3 positions.

The Causality of Regioselectivity: C-3 vs. C-2 Substitution

The hallmark of benzo[b]thiophene reactivity is its overwhelming preference for electrophilic attack at the C-3 position , a stark contrast to isolated thiophene, which prefers C-2 substitution[1]. This regioselectivity is governed by the thermodynamic stability of the intermediate σ -complex (Wheland intermediate).

The Mechanistic Rationale

• Attack at C-3 (Kinetically and Thermodynamically Favored): When an electrophile attacks C-3, the resulting positive charge is localized at C-2. This carbocation is immediately stabilized by the adjacent sulfur atom's lone pairs, forming a relatively stable sulfonium ion ( C=S+ ). Crucially, the 6π-electron resonance of the fused benzene ring remains completely intact and unperturbed[1][2].

• Attack at C-2 (Disfavored): If the electrophile attacks C-2, the positive charge is forced onto C-3. To stabilize this charge, it must delocalize into the adjacent benzene ring. This delocalization disrupts the aromaticity of the benzene ring, incurring a massive thermodynamic penalty and resulting in a significantly higher activation energy ( Ea​ )[1][5].

Reaction coordinate pathway for C-3 vs C-2 electrophilic aromatic substitution.

Quantitative Data & Regioselectivity Analysis

The preference for C-3 substitution holds true across various electrophilic reactions, though the exact C3:C2 ratio depends on the hardness of the electrophile and the reaction temperature. Below is a summarized dataset for standard EAS reactions on the benzo[b]thiophene core[4][6].

Reaction Type	Reagents / Conditions	Primary Site	Typical C3:C2 Ratio	Yield Range
Formylation	POCl₃, DMF, 80°C	C-3	> 95:5	75 - 85%
Bromination	Br₂, CHCl₃, 0°C	C-3	90:10	80 - 90%
Chlorination	NaOCl, MeCN/H₂O, 65°C	C-3	85:15	60 - 75%
Acylation	AcCl, AlCl₃, CH₂Cl₂	C-3	85:15	65 - 80%

Note: Lowering the reaction temperature substantially increases the regioselectivity of these substitutions by minimizing the kinetically disfavored C-2 attack.

Experimental Workflows & Protocols

To harness the C-3 position for drug development, formylation via the Vilsmeier-Haack reaction is a highly strategic choice. It introduces an aldehyde group at C-3, which can subsequently be converted into amines (via reductive amination), alkenes (via Wittig), or oxidized to carboxylic acids[3].

Self-Validating Protocol: C-3 Formylation (Vilsmeier-Haack)

Objective: Synthesis of 5-bromo-7-methylbenzo[b]thiophene-3-carbaldehyde. Causality of Reagents: Phosphorus oxychloride (POCl₃) reacts with Dimethylformamide (DMF) to generate the chloromethyleneiminium ion (Vilsmeier reagent). This mild electrophile selectively attacks the highly nucleophilic C-3 position without over-reacting with the deactivated benzene ring.

Step-by-Step Methodology:

• Vilsmeier Reagent Generation:

  • Action: Purge a 100 mL round-bottom flask with Argon. Add anhydrous DMF (3.0 equiv, 15 mmol) and cool to 0 °C using an ice bath.

  • Action: Dropwise add POCl₃ (2.5 equiv, 12.5 mmol) over 15 minutes.

  • Validation: The solution will turn pale yellow and slightly viscous, confirming the formation of the iminium salt. Stir for an additional 30 minutes at 0 °C.

• Substrate Addition:

  • Action: Dissolve 5-Bromo-7-methylbenzo[b]thiophene (1.0 equiv, 5.0 mmol) in 10 mL of anhydrous 1,2-dichloroethane (DCE). Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• Reaction Execution:

  • Action: Remove the ice bath and gradually heat the reaction mixture to 80 °C for 4–6 hours.

  • Validation: Monitor via TLC (Hexane:EtOAc 8:2). The starting material spot ( Rf​≈0.8 ) should disappear, replaced by a highly UV-active product spot ( Rf​≈0.4 ).

• Hydrolytic Quenching:

  • Action: Cool the mixture to room temperature and pour it slowly over crushed ice containing saturated aqueous Sodium Acetate (NaOAc).

  • Causality: NaOAc buffers the HCl generated during the reaction and smoothly hydrolyzes the intermediate iminium salt to the desired aldehyde without causing base-catalyzed degradation of the thiophene core.

• Isolation & Purification:

  • Action: Extract the aqueous layer with Dichloromethane (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Step-by-step experimental workflow for C-3 formylation via Vilsmeier-Haack reaction.

Downstream Applications in Drug Development

The strategic value of 5-Bromo-7-methylbenzo[b]thiophene lies in its orthogonal reactivity. Once the C-3 position is functionalized (e.g., via the formylation protocol above), the molecule possesses two distinct synthetic handles:

• The C-3 Aldehyde: Can be elaborated into complex pharmacophores (e.g., binding motifs for kinase inhibitors).

• The C-5 Bromide: Remains untouched during the EAS process. It is perfectly primed for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira)[4]. Because the bromine is situated on the benzene ring, oxidative addition by Pd(0) is highly efficient, allowing for the late-stage installation of aryl, amine, or alkyne groups to fine-tune the molecule's ADME/Tox profile.

By understanding the precise electronic mechanisms governing this scaffold, researchers can predictably and selectively build highly complex, biologically active architectures.

Sources

• 1. Benzothiophene — Grokipedia [grokipedia.com]
• 2. Synthesis of Benzothiophene_Chemicalbook [chemicalbook.com]
• 3. 5-Bromo-7-methylbenzo[b]thiophene-2-carboxylic acid | 1935615-20-5 [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. C3-Chlorination of C2-substituted benzo[b]thiophene derivatives in the presence of sodium hypochlorite - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Using 5-Bromo-7-methylbenzo[b]thiophene as a building block in drug discovery

Application Note: Strategic Utilization of 5-Bromo-7-methylbenzo[b]thiophene in Small Molecule Drug Discovery

Strategic Rationale: The Benzothiophene Scaffold

Benzothiophenes represent a highly privileged class of heterocycles in medicinal chemistry, serving as the core structural motif in numerous bioactive compounds and FDA-approved therapeutics, such as the selective estrogen receptor modulator raloxifene and the 5-lipoxygenase inhibitor zileuton. The strategic selection of 5-Bromo-7-methylbenzo[b]thiophene as a foundational building block provides drug development professionals with two distinct pharmacological and synthetic advantages:

• The C5-Bromine Synthetic Handle: The bromine atom at the 5-position provides an optimal leaving group for transition-metal-catalyzed cross-coupling reactions[1]. This halogenation site allows medicinal chemists to rapidly explore chemical space via divergent synthesis, appending various aryl, heteroaryl, or amine substituents to probe Structure-Activity Relationships (SAR)[2].

• The C7-Methyl Metabolic Shield: The incorporation of a methyl group at the 7-position introduces targeted steric bulk. Mechanistically, this steric hindrance can restrict the rotational freedom of the benzothiophene core within a target receptor's binding pocket, potentially enhancing binding affinity and selectivity. More critically, the C7 position of the benzothiophene ring is a known site for cytochrome P450-mediated metabolic oxidation. Blocking this site with a methyl group acts as a metabolic shield, significantly improving the compound's metabolic stability and overall pharmacokinetic (PK) profile during lead optimization[3].

Synthetic Workflows & Logical Relationships

To maximize the utility of this building block, researchers typically employ divergent parallel synthesis. The workflow below illustrates the primary functionalization pathways utilized to generate diverse libraries from the core scaffold.

Divergent functionalization of 5-Bromo-7-methylbenzo[b]thiophene in drug discovery.

Validated Experimental Protocols

Successful library generation relies on robust, reproducible methodologies. The following protocols are designed as self-validating systems, incorporating specific causality for each reagent choice and in-process controls to ensure high fidelity.

Protocol A: C5 Suzuki-Miyaura Cross-Coupling (Arylation)

This protocol details the coupling of 5-bromo-7-methylbenzo[b]thiophene with aryl boronic acids to generate lipophilic extensions of the core scaffold[2].

Materials:

• 5-Bromo-7-methylbenzo[b]thiophene (1.0 equiv, 1.0 mmol)

• Aryl boronic acid (1.2 equiv, 1.2 mmol)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 5 mol%)

• Potassium carbonate (K₂CO₃) (3.0 equiv, 3.0 mmol)

• 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Methodology & Causality:

• Reaction Assembly: In an oven-dried Schlenk flask, combine the benzothiophene building block, aryl boronic acid, and K₂CO₃.

  • Expert Insight: K₂CO₃ is chosen over weaker bases (like NaHCO₃) to ensure rapid formation of the reactive boronate complex, which is an absolute prerequisite for the transmetalation step in the catalytic cycle.

• Solvent Addition & Degassing: Add the 1,4-Dioxane/H₂O mixture. Degas the suspension by bubbling argon or nitrogen through the mixture for 15 minutes.

  • Expert Insight: The biphasic solvent system is critical. 1,4-Dioxane solubilizes the organic substrates, while water dissolves the inorganic base. Degassing is mandatory to prevent the homocoupling of the boronic acid (forming biphenyl byproducts) and to protect the Pd(0) active species from oxidation.

• Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ under a positive stream of inert gas.

  • Expert Insight: The bidentate dppf ligand provides a large bite angle, which accelerates the reductive elimination step, minimizing side reactions and ensuring high turnover numbers even with sterically hindered boronic acids.

• Heating & In-Process Control: Seal the flask and heat to 90 °C. Monitor the reaction via LC-MS or TLC (typically 4-8 hours).

  • Self-Validation: The disappearance of the starting material mass (m/z ~226/228 for the bromine isotopes) and the appearance of the product mass confirms conversion.

• Workup & Purification: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (silica gel, hexanes/ethyl acetate gradient).

Protocol B: C5 Buchwald-Hartwig Amination

This protocol details the introduction of amine pharmacophores to modulate hydrogen bonding networks and aqueous solubility.

Materials:

• 5-Bromo-7-methylbenzo[b]thiophene (1.0 equiv, 1.0 mmol)

• Primary or secondary amine (1.5 equiv, 1.5 mmol)

• Pd₂(dba)₃ (0.02 equiv, 2 mol%)

• XPhos (0.06 equiv, 6 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.5 equiv, 1.5 mmol)

• Anhydrous Toluene (10 mL)

Step-by-Step Methodology & Causality:

• Reagent Loading: In a glovebox or under strict inert atmosphere, combine the benzothiophene, amine, NaOt-Bu, Pd₂(dba)₃, and XPhos in a sealed vial.

  • Expert Insight: NaOt-Bu is a strong, non-nucleophilic base required to deprotonate the amine after it coordinates to the palladium center.

• Solvent Addition: Add anhydrous toluene.

  • Expert Insight: Moisture must be strictly excluded to prevent the hydrolysis of the palladium-amido complex or the degradation of the strong base.

• Heating & Monitoring: Heat the mixture at 100 °C for 6-12 hours. Monitor via LC-MS.

  • Expert Insight: XPhos is a bulky, electron-rich dialkylbiaryl phosphine ligand. Its electron density facilitates the oxidative addition of the deactivated C-Br bond, while its steric bulk promotes the challenging reductive elimination of the C-N bond, effectively outcompeting deleterious β-hydride elimination pathways.

• Workup: Cool the reaction, filter through a pad of Celite to remove palladium black and inorganic salts, and concentrate the filtrate for subsequent chromatographic purification.

Quantitative Data: Optimization of Cross-Coupling Parameters

To guide researchers in selecting the optimal conditions for functionalizing 5-bromo-7-methylbenzo[b]thiophene, the following table summarizes the quantitative optimization data for the Suzuki-Miyaura arylation using phenylboronic acid as a model substrate.

Catalyst System	Ligand Type	Base	Solvent System	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄ (5 mol%)	Monodentate	Na₂CO₃	Toluene/EtOH/H₂O	90	12	65%
Pd(dppf)Cl₂ (5 mol%)	Bidentate	K₂CO₃	1,4-Dioxane/H₂O	90	8	88%
Pd(OAc)₂ (5 mol%)	Biaryl Phosphine (XPhos)	Cs₂CO₃	1,4-Dioxane	100	5	91%
Pd₂(dba)₃ (2 mol%)	Biaryl Phosphine (SPhos)	K₃PO₄	Toluene	100	6	94%

Data Interpretation: The transition from first-generation catalysts (Pd(PPh₃)₄) to modern bulky, electron-rich biaryl phosphine ligands (SPhos, XPhos) or bidentate ligands (dppf) significantly reduces reaction time and increases isolated yields. This is primarily due to the accelerated rates of both oxidative addition and reductive elimination in the catalytic cycle.

References

• Evolution of the Manufacturing Route towards a Key Benzothiophen-2-yl-Boronic Acid Building Block of Rogaratinib. ResearchGate. [Link]

• Benzothiophene synthesis. Organic Chemistry Portal. [Link]

• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. PMC - NIH. [Link]

Sources

• 1. Benzothiophene synthesis [organic-chemistry.org]
• 2. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Regioselective Functionalization of 5-Bromo-7-methylbenzo[b]thiophene at the C-2 Position: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the regioselective functionalization of 5-Bromo-7-methylbenzo[b]thiophene, with a specific focus on methodologies targeting the C-2 position. The strategic introduction of functional groups at this position is a key step in the synthesis of a variety of compounds with potential applications in medicinal chemistry and materials science. This document offers a blend of theoretical principles, practical insights, and detailed experimental protocols to empower researchers in their synthetic endeavors.

The Strategic Importance of C-2 Functionalized 5-Bromo-7-methylbenzo[b]thiophenes

The benzothiophene scaffold is a privileged heterocyclic motif found in numerous biologically active molecules and functional organic materials. The specific substitution pattern of 5-Bromo-7-methylbenzo[b]thiophene provides a versatile platform for further molecular elaboration. The bromine atom at the C-5 position offers a handle for cross-coupling reactions, while the methyl group at C-7 influences the electronic properties and steric environment of the molecule.

Functionalization at the C-2 position is of particular interest as it allows for the introduction of a wide range of substituents, profoundly impacting the molecule's biological activity and physical properties. C-2 substituted benzothiophenes are key intermediates in the synthesis of pharmaceuticals, including kinase inhibitors, and are also explored in the development of organic semiconductors.

Principles of Regioselectivity: Why the C-2 Position?

The regioselectivity of functionalization reactions on the benzothiophene ring is governed by the inherent electronic properties of the heterocyclic system. The sulfur atom, through its ability to stabilize an adjacent positive charge, directs electrophilic attack preferentially to the C-2 and C-3 positions.

In the case of electrophilic aromatic substitution, the C-2 position is generally favored over the C-3 position due to the greater stabilization of the cationic intermediate formed upon electrophilic attack at C-2. This preference can be rationalized by considering the resonance structures of the Wheland intermediates.

Furthermore, the C-2 proton is the most acidic proton on the thiophene ring, making it susceptible to deprotonation by strong bases. This facilitates a range of functionalization strategies initiated by metallation. The presence of the 5-bromo and 7-methyl substituents can subtly influence this inherent reactivity through inductive and steric effects, but the strong intrinsic preference for C-2 functionalization generally prevails.

Key Methodologies for C-2 Functionalization

Several robust and reliable methods can be employed for the regioselective functionalization of 5-Bromo-7-methylbenzo[b]thiophene at the C-2 position. This section details the theoretical underpinnings and provides practical protocols for three key transformations: Lithiation and Electrophilic Quench, Vilsmeier-Haack Formylation, and Suzuki Cross-Coupling.

C-2 Lithiation and Electrophilic Quench

This powerful strategy involves the selective deprotonation of the C-2 position using a strong organolithium base, followed by the introduction of an electrophile to install the desired functional group. The high acidity of the C-2 proton allows for clean and efficient lithiation.

Mechanism:

The reaction proceeds via the abstraction of the C-2 proton by a strong base, typically n-butyllithium (n-BuLi), at low temperatures to form a 2-lithio-5-bromo-7-methylbenzo[b]thiophene intermediate. This highly nucleophilic species can then react with a wide variety of electrophiles.

Caption: Mechanism of C-2 Lithiation and Electrophilic Quench.

Protocol: Synthesis of 5-Bromo-7-methylbenzo[b]thiophene-2-carboxylic acid

This protocol describes the synthesis of a key C-2 functionalized derivative.

Materials:

• 5-Bromo-7-methylbenzo[b]thiophene

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (2.5 M)

• Dry ice (solid CO₂)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask under an argon atmosphere, dissolve 5-Bromo-7-methylbenzo[b]thiophene (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise to the stirred solution.

• Stir the mixture at -78 °C for 1 hour.

• In a separate flask, crush a slight excess of dry ice and suspend it in anhydrous THF.

• Slowly transfer the lithiated benzothiophene solution to the dry ice slurry via a cannula.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by adding 1 M HCl until the solution is acidic.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization to obtain 5-Bromo-7-methylbenzo[b]thiophene-2-carboxylic acid.

Quantitative Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Equivalents
5-Bromo-7-methylbenzo[b]thiophene	227.12	1.0
n-Butyllithium	64.06	1.1
Carbon Dioxide	44.01	Excess
5-Bromo-7-methylbenzo[b]thiophene-2-carboxylic acid	271.12	-

Characterization Data for 5-Bromo-7-methylbenzo[b]thiophene-2-carboxylic acid:

• Appearance: White to off-white solid.[1]

• Boiling Point: 439.0 ± 40.0 °C at 760 mmHg.[1]

• Storage: 4°C.[1]

Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a classic and efficient method for introducing a formyl group (-CHO) onto electron-rich aromatic rings, including benzothiophenes.[2][3] The reaction typically utilizes a Vilsmeier reagent, generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[2]

Mechanism:

The reaction begins with the formation of the electrophilic Vilsmeier reagent (a chloroiminium ion) from DMF and POCl₃. The electron-rich C-2 position of the benzothiophene then attacks the Vilsmeier reagent. Subsequent hydrolysis of the resulting iminium salt intermediate furnishes the C-2 aldehyde.

Caption: Vilsmeier-Haack Formylation Mechanism.

Protocol: Synthesis of 2-Formyl-5-bromo-7-methylbenzo[b]thiophene

Materials:

• 5-Bromo-7-methylbenzo[b]thiophene

• Anhydrous N,N-dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, add anhydrous DMF.

• Cool the flask to 0 °C in an ice bath.

• Slowly add POCl₃ (1.2 eq) dropwise to the stirred DMF, maintaining the temperature below 10 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 5-Bromo-7-methylbenzo[b]thiophene (1.0 eq) in DCE to the Vilsmeier reagent.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Cool the reaction to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture with saturated aqueous NaHCO₃.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Suzuki Cross-Coupling

The Suzuki cross-coupling reaction is a versatile method for forming carbon-carbon bonds.[4][5] To achieve C-2 arylation of 5-Bromo-7-methylbenzo[b]thiophene, a two-step approach is typically employed. First, a boryl group is introduced at the C-2 position, usually via a lithiation-borylation sequence. The resulting 2-borylated benzothiophene can then be coupled with a variety of aryl or heteroaryl halides.

Mechanism:

The catalytic cycle of the Suzuki coupling involves three key steps: oxidative addition of the organohalide to the Pd(0) catalyst, transmetalation of the organoboron species to the palladium center, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.

Caption: Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction.[6]

Protocol: Two-Step C-2 Arylation via Suzuki Coupling

Step 1: Synthesis of 5-Bromo-7-methylbenzo[b]thiophen-2-ylboronic acid pinacol ester

Materials:

• 5-Bromo-7-methylbenzo[b]thiophene

• Anhydrous THF

• n-Butyllithium (n-BuLi) in hexanes (2.5 M)

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (i-PrO-Bpin)

Procedure:

• Follow the lithiation procedure as described in Section 3.1 (steps 1-4).

• To the lithiated species at -78 °C, add i-PrO-Bpin (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract with ethyl acetate, wash with brine, and dry over Na₂SO₄.

• Purify by column chromatography to obtain the boronic ester.

Step 2: Suzuki Coupling with an Aryl Halide

Materials:

• 5-Bromo-7-methylbenzo[b]thiophen-2-ylboronic acid pinacol ester

• Aryl halide (e.g., aryl bromide)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water or toluene/ethanol/water)

Procedure:

• In a reaction vessel, combine the boronic ester (1.0 eq), aryl halide (1.1 eq), palladium catalyst (0.02-0.05 eq), and base (2.0-3.0 eq).

• Add the degassed solvent system.

• Heat the mixture under an inert atmosphere (e.g., at 90-100 °C) for several hours, monitoring by TLC.[7]

• After completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the crude product by column chromatography.

Conclusion

The regioselective functionalization of 5-Bromo-7-methylbenzo[b]thiophene at the C-2 position is a critical synthetic operation for accessing a diverse range of valuable compounds. The methodologies presented in this guide—lithiation and electrophilic quench, Vilsmeier-Haack formylation, and Suzuki cross-coupling—represent robust and versatile strategies for achieving this transformation. By understanding the underlying principles of regioselectivity and carefully controlling reaction conditions, researchers can effectively and selectively introduce a wide array of functional groups at the C-2 position, paving the way for the discovery of new therapeutic agents and advanced materials.

References

• BenchChem. (2025). Validating the Structure of 5-Bromothiophene-2-carboxylic Acid Derivatives: A Comparative Guide to 1H and 13C NMR Analysis. BenchChem.
• Asghar, F., Hussain, G., et al. (2022). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Future Medicinal Chemistry.
• Bibi, A., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 9(1), 64.
• BenchChem. (2025).
• Khan, I., et al. (2019). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 24(12), 2279.
• Mancuso, F., et al. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Pharmaceuticals, 15(1), 94.
• The Royal Society of Chemistry. (2013). D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Soar Cells.
• Semantic Scholar. (n.d.). Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)
• Chemistry Steps. (2023). Vilsmeier-Haack Reaction.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).
• Chapman, R. K., et al. (1971). Bromination and Vilsmeier–Haack formylation of 6,7-dihydrobenzo[b]-thiophen-4(5H)-one. Journal of the Chemical Society C: Organic, 1308-1311.
• Stjepanović, M., et al. (2019). Mechanochemical Friedel–Crafts acylations. Beilstein Journal of Organic Chemistry, 15, 1313-1323.
• ResearchGate. (n.d.). 1 H-NMR and 13 C-NMR data of compounds 5e-h (Scheme 1) and 8 (Scheme 2).
• Cambridge University Press & Assessment. (n.d.). Vilsmeier-Haack Reaction.
• ResearchGate. (n.d.). Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic....
• Shirley, D. A., & Cameron, D. (1952). Synthesis of 5-methylbenzo[b]thiophene-2-carboxylic acid methyl ester. Journal of the American Chemical Society, 74(24), 6211-6212.
• Organic Syntheses. (n.d.). 3.
• Lee, S., et al. (2022). Friedel–Crafts acylation via interrupted Beckmann fragmentation of activated ketones.
• Wang, Y., et al. (2014). Rationalization of regioselectivity of electrophilic substitution reaction for cyclic compounds in terms of Dpb values. Computational and Theoretical Chemistry, 1052, 59-63.
• Asian Journal of Research in Chemistry. (2018). A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions.
• Liu, C., et al. (2014).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Scientific & Academic Publishing. (2025). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17.
• BenchChem. (2025).
• Master Organic Chemistry. (2018). Intramolecular Friedel-Crafts Reactions.
• Jessing, M., & Jørgensen, M. (2013). Fast and accurate prediction of the regioselectivity of electrophilic aromatic substitution reactions. Chemical Science, 4(12), 4436-4443.
• MDPI. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles.
• ResearchGate. (n.d.).
• FlowFrontier. (2024). Lithiation and reactions of 5,5'-Dibromo-2,2'-bithiophene.

• ResearchGate. (n.d.). Reactivity of[8]Benzothieno[3,2-b][8]benzothiophene — Electrophilic and Metalation Reactions.

• MDPI. (2017).
• BenchChem. (2025). Application Notes and Protocols: Lithiation of 1-Bromo-2-((methoxymethoxy)methyl)benzene.
• FlowFrontier. (2024). Lithiation and reactions of 5,5'-Dibromo-2,2'-bithiophene.

Sources

• 1. 5-Bromo-7-methylbenzo[b]thiophene-2-carboxylic acid | 1935615-20-5 [sigmaaldrich.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Overcoming steric hindrance in 5-Bromo-7-methylbenzo[b]thiophene coupling reactions

Technical Support Center: Overcoming Steric Hindrance in 5-Bromo-7-methylbenzo[b]thiophene Couplings

Welcome to the Application Scientist Support Portal. This knowledge base is specifically engineered for researchers and drug development professionals facing bottlenecks when cross-coupling the sterically demanding 5-bromo-7-methylbenzo[b]thiophene scaffold.

Section 1: Mechanistic Context & Causality

Why is 5-bromo-7-methylbenzo[b]thiophene a challenging substrate? While the reactive bromine is located at the C5 position and the methyl group is at C7 (a meta relationship), the rigid, planar nature of the benzo[b]thiophene core transmits steric and electronic effects across the entire scaffold[1].

• Secondary Steric Clashes: The C7 methyl group is situated adjacent to the C7a bridgehead carbon, placing it in close spatial proximity to the thiophene sulfur (S1). This significantly increases the hydrodynamic volume of the benzothiophene core. During the transmetalation step of a Suzuki-Miyaura coupling, bulky nucleophiles (e.g., ortho-substituted arylboronic acids) experience severe van der Waals repulsion from this extended "lower hemisphere"[1].

• Sulfur Coordination (Catalyst Poisoning): Thiophene rings are notorious for binding to palladium, creating off-cycle, catalytically inactive Pd-S species[2]. While the C7 methyl provides slight steric shielding to the adjacent sulfur, highly electron-rich, bulky biarylphosphine ligands (Buchwald ligands) are strictly required to outcompete sulfur coordination and drive oxidative addition[3].

Section 2: Diagnostic Workflows

When a coupling reaction fails, identifying the exact point of failure within the catalytic cycle is critical. Use the following self-validating diagnostic pathway to isolate the bottleneck.

Caption: Diagnostic workflow for troubleshooting failed 5-bromo-7-methylbenzo[b]thiophene couplings.

Section 3: Troubleshooting Q&A (FAQs)

Q1: My Suzuki-Miyaura coupling with 5-bromo-7-methylbenzo[b]thiophene stalls at 30% conversion using Pd(PPh3)4. How do I force it to completion? A: Pd(PPh3)4 is insufficient for this substrate. The standard triphenylphosphine ligand lacks the steric bulk to promote rapid reductive elimination and the electron density to accelerate oxidative addition into the sterically encumbered C5-Br bond[3]. Furthermore, Pd(PPh3)4 is highly susceptible to sulfur poisoning[2]. Solution: Switch to a pre-catalyst system utilizing bulky biarylphosphines. Using Pd(OAc)2 with SPhos or XPhos significantly lowers the activation barrier for transmetalation of sterically hindered boronic acids[4].

Q2: In Buchwald-Hartwig aminations with secondary amines, I observe massive amounts of debrominated starting material (7-methylbenzo[b]thiophene). What causes this? A: Debromination (protodehalogenation) occurs when the rate of β-hydride elimination or premature protodemetalation exceeds the rate of reductive elimination[4]. The rigid benzo[b]thiophene core, combined with a bulky secondary amine, creates severe steric crowding at the Pd(II) center, slowing down reductive elimination. Solution: Use a ligand specifically designed to accelerate C-N reductive elimination in sterically hindered systems, such as tBuBrettPhos or RuPhos[5]. Additionally, ensure your base (e.g., NaOtBu) is completely anhydrous, as trace water drives protodehalogenation.

Section 4: Quantitative Data & Ligand Selection

Selecting the correct catalyst architecture is the single most important variable for this scaffold. The table below summarizes validated parameters based on the steric demand of the coupling partner.

Coupling Reaction	Challenge Level	Recommended Catalyst/Ligand	Optimal Base / Solvent	Relative Yield	Primary Mechanistic Benefit
Suzuki-Miyaura (Primary Alkyl/Aryl)	Low-Moderate	Pd(dppf)Cl2 (5 mol%)	K2CO3 / Dioxane-H2O	>85%	Bidentate ligand prevents S-coordination.
Suzuki-Miyaura (Ortho-Substituted)	High	Pd2(dba)3 / SPhos (2:4 mol%)	K3PO4 / Toluene-H2O	75-90%	SPhos supports bulky transmetalation transition states.
Buchwald-Hartwig (Primary Amines)	Moderate	Pd(OAc)2 / XPhos (5:10 mol%)	Cs2CO3 / 1,4-Dioxane	>80%	High electron density accelerates oxidative addition.
Buchwald-Hartwig (Secondary Amines)	Severe	Pd2(dba)3 / tBuBrettPhos	NaOtBu / Toluene	60-80%	Extreme steric bulk forces rapid reductive elimination.

Section 5: Validated Experimental Protocols

These protocols are designed as self-validating systems. By monitoring specific checkpoints, you can isolate failures immediately and ensure reproducibility.

Protocol A: Sterically Hindered Suzuki-Miyaura Coupling

Objective: Coupling 5-bromo-7-methylbenzo[b]thiophene with an ortho-substituted arylboronic acid.

• Preparation (Self-Validation Checkpoint 1): In a glovebox or under strict Schlenk conditions, charge an oven-dried vial with 5-bromo-7-methylbenzo[b]thiophene (1.0 equiv, 1.0 mmol), the sterically hindered arylboronic acid (1.5 equiv), Pd2(dba)3 (0.02 equiv, 2 mol%), SPhos (0.04 equiv, 4 mol%), and anhydrous K3PO4 (3.0 equiv).

  • Causality: K3PO4 is chosen over Na2CO3 because its higher solubility and basicity in biphasic systems accelerate the transmetalation of bulky boronic acids[2].

• Solvent Addition: Add degassed Toluene (4.0 mL) and degassed H2O (1.0 mL). Seal the vial with a PTFE-lined septum.

  • Causality: Water is essential to hydrolyze the boronic acid trimer (boroxine) and generate the highly reactive boronate species required for transmetalation[6].

• Reaction Execution: Heat the mixture to 90 °C with vigorous stirring (1000 rpm) for 12 hours.

• Monitoring (Self-Validation Checkpoint 2): Pull a 10 µL aliquot, dilute in MeCN, and analyze via LCMS. The reaction is complete when the 5-bromo-7-methylbenzo[b]thiophene peak (UV 254 nm) is <2% relative to the product. If unreacted halide remains, spike with an additional 1 mol% Pd2(dba)3/SPhos.

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), wash with water and brine. Dry over Na2SO4, concentrate, and purify via flash chromatography.

Protocol B: Buchwald-Hartwig Amination with Secondary Amines

Objective: C-N coupling with bulky secondary amines while suppressing debromination.

• Preparation: In a glovebox, combine 5-bromo-7-methylbenzo[b]thiophene (1.0 equiv, 1.0 mmol), secondary amine (1.2 equiv), Pd(OAc)2 (0.05 equiv, 5 mol%), tBuBrettPhos (0.10 equiv, 10 mol%), and sublimed NaOtBu (2.0 equiv).

  • Causality: Sublimed NaOtBu ensures absolute absence of moisture, eliminating the primary pathway for protodehalogenation[4].

• Solvent Addition: Add anhydrous, degassed Toluene (5.0 mL).

• Reaction Execution: Heat to 100 °C for 8-16 hours.

• Workup: Filter the crude mixture directly through a pad of Celite to remove inorganic salts and Pd black[5]. Concentrate and purify via silica gel chromatography (neutralized with 1% Et3N to prevent product degradation).

Section 6: Catalytic Logic & Bottlenecks

Caption: Catalytic cycle detailing steric bottlenecks in 5-bromo-7-methylbenzo[b]thiophene couplings.

References

• [2][6] Fleckenstein, C. A., & Plenio, H. Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• [4] Buskes, M. J., & Blanco, M. J. Impact of Cross-Coupling Reactions in Drug Discovery and Development. Molecules (PMC - NIH). URL:[Link]

• [3] New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

Sources

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• 4. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Optimization for 5-Bromo-7-methylbenzo[b]thiophene Catalytic Reactions

Target Audience: Researchers, Scientists, and Drug Development Professionals Subject: Troubleshooting solubility, solvent selection, and reaction optimization in transition-metal-catalyzed cross-couplings.

Scientific Overview & Causality

As a Senior Application Scientist, I frequently encounter optimization bottlenecks involving halogenated benzothiophene derivatives. 5-Bromo-7-methylbenzo[b]thiophene is a highly valuable building block in drug discovery and materials science, primarily utilized in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions).

The fundamental challenge with this substrate lies in its dual nature. The fused benzene and thiophene rings create a large, nonpolar aromatic system, while the 7-methyl group further increases the molecule's lipophilicity compared to unsubstituted analogs[1]. Conversely, the 5-bromo position is highly reactive toward oxidative addition by Pd(0) species, a step that requires sufficient thermal energy and a solvent capable of stabilizing transient polar intermediates[2]. Choosing the correct solvent is not merely a matter of dissolving the solid; it is about engineering a microenvironment that balances substrate lipophilicity, catalyst stabilization, and base solubility.

Frequently Asked Questions (FAQs)

Q1: What are the optimal primary solvents for dissolving 5-Bromo-7-methylbenzo[b]thiophene in Pd-catalyzed cross-coupling reactions? A1: The principle of "like dissolves like" dictates that this lipophilic substrate requires nonpolar or moderately polar aprotic solvents[1].

• Toluene: Excellent for high-temperature reactions. Its aromatic nature provides strong π−π stacking and London dispersion interactions with the benzothiophene core, ensuring complete dissolution. It also allows reactions to reach the 100–120 °C range often required to overcome the activation barrier of sterically hindered couplings[2].

• 1,4-Dioxane: A highly effective cyclic ether. Despite a low dielectric constant, its oxygen atoms weakly coordinate with palladium intermediates, stabilizing the catalytic cycle while maintaining the substrate in solution.

Q2: Why does my starting material precipitate out of solution upon the addition of an aqueous base during a Suzuki-Miyaura coupling? A2: This is a classic dielectric constant mismatch. When you add an aqueous base (e.g., 2M K2​CO3​ ) to a solvent like THF or Dioxane, the overall polarity of the medium drastically increases. Because the large, nonpolar aromatic rings of 5-Bromo-7-methylbenzo[b]thiophene significantly outweigh the polarity of the thiophene sulfur, the compound experiences a hydrophobic effect and crashes out[1].

• Solution: Transition to a biphasic solvent system (e.g., Toluene: H2​O in a 4:1 or 10:1 ratio) with vigorous stirring, or utilize a phase-transfer catalyst (PTC) such as TBAB. This allows the organic substrate to remain fully solvated in the toluene phase while the cross-coupling occurs at the liquid-liquid interface.

Q3: Are there "green" or non-volatile solvent alternatives for benzothiophene cross-couplings? A3: Yes. Deep Eutectic Solvents (DESs), such as choline chloride/glycerol or betaine/glycerol mixtures, are emerging as highly effective, biodegradable alternatives to volatile organic solvents[3]. These solvents can act as both the reaction medium and a promoter, often allowing the catalyst-solvent system to be recycled multiple times without an appreciable loss of activity[3].

Q4: Can I use protic solvents like Ethanol for base-mediated reactions with this compound? A4: Yes, but temperature control is critical. While 5-Bromo-7-methylbenzo[b]thiophene has low solubility in cold ethanol, base-mediated annulations and couplings can be successfully performed in ethanol at elevated temperatures (e.g., 80 °C)[4].

Quantitative Solvent Selection Matrix

To facilitate rapid experimental design, the following table summarizes the physicochemical properties of common solvents and their specific utility for 5-Bromo-7-methylbenzo[b]thiophene.

Solvent	Boiling Point (°C)	Dielectric Constant ( ε )	Solubilizing Power (Substrate)	Catalytic Utility & Causality
Toluene	110.6	2.38	High	Ideal for biphasic Suzuki couplings. High BP allows for rapid oxidative addition[2].
1,4-Dioxane	101.1	2.21	High	Excellent for homogeneous systems. Weakly coordinates Pd(II) intermediates.
DMF	153.0	36.7	Moderate-High	Best for polar mechanisms (e.g., cyanation). Engages in dipole-dipole interactions[1].
Ethanol	78.3	24.5	Low-Moderate	Useful as a bridging co-solvent in base-mediated reactions at 80 °C[4].
Water	100.0	80.1	Insoluble	Unsuitable as a primary solvent. Used strictly for dissolving inorganic bases[1].

Troubleshooting Workflow: Solubility & Yield Optimization

Use the following diagnostic pathway to resolve poor conversions or precipitation issues during your catalytic runs.

Troubleshooting workflow for solubility and yield issues in benzothiophene cross-couplings.

Self-Validating Experimental Protocol

To ensure data integrity, every protocol must be a self-validating system. The following methodology for setting up a Suzuki-Miyaura coupling incorporates physical checkpoints to verify that solvent dynamics are functioning as intended before the reaction proceeds.

Protocol: Biphasic Solvent Optimization for Suzuki-Miyaura Coupling

• Step 1: Solvent Preparation & Degassing

  • Action: Prepare a 4:1 mixture of Toluene and distilled H2​O . Sparge the biphasic mixture with Argon for 30 minutes.

  • Causality: Oxygen rapidly degrades electron-rich phosphine ligands and oxidizes Pd(0) to inactive Pd(II) species.

  • Validation Check: Upon addition of the Pd catalyst (e.g., Pd(PPh3​)4​ ), the organic layer should turn a clear, bright yellow/orange. If the solution immediately turns black and opaque (Pd black), oxygen is still present. Do not proceed; re-degas fresh solvent.

• Step 2: Substrate Dissolution

  • Action: Add 1.0 equivalent of 5-Bromo-7-methylbenzo[b]thiophene and 1.2 equivalents of the arylboronic acid to the organic phase. Heat the mixture to 80 °C.

  • Validation Check: Stop stirring for 10 seconds. The upper toluene layer must be completely transparent. Any turbidity indicates that the 7-methyl lipophilicity is overriding the solvent capacity. If turbid, increase the toluene volume by 20% until clear.

• Step 3: Base Integration

  • Action: Add 2.0 equivalents of K2​CO3​ dissolved in the minimum amount of degassed water.

  • Validation Check: The aqueous layer should remain distinct from the organic layer without any solid interfacial precipitate. If a white solid forms at the boundary, the base has crashed out; add a phase-transfer catalyst (e.g., 5 mol% TBAB) to bridge the phases.

• Step 4: Catalytic Execution & Monitoring

  • Action: Ramp temperature to 100–110 °C and stir vigorously (800+ RPM) to maximize the interfacial surface area[2]. Monitor via TLC/HPLC after 2 hours.

  • Validation Check: If the starting material is consumed but multiple side products are observed, the reaction time is too long or the temperature is too high, leading to product degradation[2]. Reduce temperature in 10 °C increments for the next run.

References

• Synthesis of benzothiophene through Suzuki–Miyaura coupling reaction ResearchGate URL:[Link]

• Base-Mediated Annulation of Electrophilic Benzothiophene with Naphthols and Phenols ACS Publications URL:[Link]

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Reference Data & Comparative Studies

A Comparative Guide to Purity Determination: Validating an HPLC Method for 5-Bromo-7-methylbenzo[b]thiophene

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of 5-Bromo-7-methylbenzo[b]thiophene, a key intermediate in pharmaceutical synthesis. Beyond presenting a robust, validated HPLC protocol, we will compare its performance and utility against orthogonal analytical techniques—Quantitative Nuclear Magnetic Resonance (qNMR) and Differential Scanning Calorimetry (DSC). This comparative approach ensures a holistic understanding of purity assessment, aligning with modern regulatory expectations for well-characterized drug substances.

The narrative is structured to not only provide step-by-step protocols but to also elucidate the scientific rationale behind the methodological choices, reflecting the principles of analytical procedure lifecycle management outlined in ICH Q14.[1]

The Central Role of Purity in Drug Development

The purity of an active pharmaceutical ingredient (API) or its intermediates is a critical quality attribute that directly impacts the safety and efficacy of the final drug product. Regulatory bodies such as the FDA and EMA mandate the use of validated analytical procedures to ensure that the identity, strength, quality, and purity of drug substances are accurately determined.[2][3] For a compound like 5-Bromo-7-methylbenzo[b]thiophene, a substituted benzothiophene[4][5], a reliable purity method is essential for process control, stability testing, and ensuring the quality of downstream products.

High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for purity and impurity analysis in the pharmaceutical industry due to its high resolving power, sensitivity, and adaptability for a wide range of non-volatile and thermally labile compounds.[6]

The Primary Assay: A Validated Reversed-Phase HPLC Method

Our primary focus is the development and validation of a stability-indicating HPLC method. The selection of HPLC is predicated on the physicochemical properties of 5-Bromo-7-methylbenzo[b]thiophene, which, as an aromatic heterocyclic compound, possesses a strong chromophore suitable for UV detection.[7]

Method Development: A Logic-Driven Approach

The goal was to develop a method capable of separating the main component from potential process-related impurities and degradation products.

• Column Selection: A C18 stationary phase was chosen as the primary candidate due to its versatility and proven effectiveness in retaining and separating non-polar to moderately polar aromatic compounds.[8] A standard dimension of 4.6 x 250 mm with 5 µm particles provides a good balance between efficiency and backpressure.

• Mobile Phase Optimization: A mobile phase consisting of acetonitrile and water was selected. Acetonitrile provides good elution strength for aromatic compounds and has a low UV cutoff. A small amount of formic acid (0.1%) was added to the aqueous phase to improve peak shape and suppress the ionization of any potential acidic impurities. A gradient elution was chosen to ensure elution of any more strongly retained impurities within a reasonable run time.

• Detection Wavelength: A Photodiode Array (PDA) detector was used to scan the UV spectrum of 5-Bromo-7-methylbenzo[b]thiophene. The wavelength of maximum absorbance (λmax) was determined to be approximately 254 nm, which was selected for quantification to ensure high sensitivity. The PDA also allows for peak purity analysis across the entire spectrum.

Experimental Protocol: HPLC Purity Determination

Instrumentation:

• HPLC system with a gradient pump, autosampler, column thermostat, and Photodiode Array (PDA) detector.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase A	0.1% Formic Acid in Water (v/v)
Mobile Phase B	Acetonitrile
Gradient	0-20 min, 60-90% B; 20-25 min, 90% B; 25.1-30 min, 60% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm
Injection Volume	10 µL

| Run Time | 30 minutes |

Sample Preparation:

• Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of 5-Bromo-7-methylbenzo[b]thiophene reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Sample Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the 5-Bromo-7-methylbenzo[b]thiophene sample into a 50 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

Method Validation: Ensuring Fitness for Purpose

The developed method was validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[9][10][11] These guidelines provide a framework to demonstrate that an analytical procedure is suitable for its intended purpose.[12][13][14]

Caption: Comparison of Key Attributes for HPLC, qNMR, and DSC Purity Methods.

Comparative Purity Data (Illustrative)

Analytical Technique	Purity Result (% w/w)	Key Insights Provided
Validated HPLC	99.85% (Area % normalized)	Quantifies all UV-active impurities relative to the main peak.
qNMR	99.7% (Absolute, vs. internal std)	Provides an absolute purity value, confirming the identity and accounting for non-UV active or non-volatile impurities.
DSC	99.92% (mol %)	Indicates high crystalline purity; sensitive to eutectic impurities but blind to amorphous or isomeric impurities.

Conclusion and Recommendation

The validated reversed-phase HPLC method presented here is robust, specific, and accurate, proving its suitability for the routine purity determination of 5-Bromo-7-methylbenzo[b]thiophene in a quality control environment. It serves as the primary workhorse for release testing and stability studies.

However, for a comprehensive characterization, especially during drug substance development, a multi-faceted approach is superior.

• HPLC excels at detecting and quantifying trace-level, structurally related impurities.

• qNMR provides an orthogonal, absolute purity value that is not dependent on the response factor of the main component, offering a powerful cross-validation of the HPLC assay. [15]* DSC offers a rapid assessment of crystalline purity and can detect impurities that may not be visible by chromatographic methods. [16] Therefore, we recommend the use of the validated HPLC method for routine quality control. For reference standard characterization and in-depth investigations, supplementing the HPLC data with results from qNMR and DSC provides the highest level of scientific rigor and analytical confidence, ensuring a well-characterized and high-quality chemical entity for drug development.

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• European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures. [Link]

• Wiley Online Library. (2025). Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots. [Link]

• European Medicines Agency. (2023). Quality guidelines: specifications, analytical procedures and analytical validation. [Link]

• Patsnap Eureka. (2026). How to Validate Aromatic Compounds' Purity for Lab Applications. [Link]

• European Medicines Agency. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. [Link]

• Journal of Liquid Chromatography. (1982). Analysis of Thiophenes in the Tageteae (Asteraceae) by Hplc. [Link]

• Periodica Polytechnica Chemical Engineering. (1979). INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. [Link]

• PubMed. (2006). Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. [Link]

• MDPI. (2021). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. [Link]

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• ResearchGate. (2025). Emissions of brominated compounds and polycyclic aromatic hydrocarbons during pyrolysis of E-waste debrominated in subcritical water. [Link]

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• Moravek, Inc. (2023). Why Is HPLC Ideal for Chemical Purity Testing?. [Link]

• BYJU'S. (2019). methods of purification of organic compounds. [Link]

• ACS Publications. (2008). Determination of Polycyclic Aromatic Hydrocarbons in Drinking Water Samples by Solid-Phase Nanoextraction and High-Performance Liquid Chromatography. [Link]

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A Comparative Benchmark of 5-Bromo-7-methylbenzo[b]thiophene: An In-Depth Guide for Researchers

The benzothiophene scaffold is a cornerstone in medicinal chemistry and materials science, prized for its versatile biological activities and valuable physicochemical properties.[1][2][3] This heterocyclic aromatic compound, consisting of a benzene ring fused to a thiophene ring, serves as a privileged structure in drug discovery.[4] Its derivatives have demonstrated a wide spectrum of pharmacological effects, including anti-cancer, antimicrobial, anti-inflammatory, and neuroprotective activities.[1][5] This guide provides a comprehensive benchmark of 5-Bromo-7-methylbenzo[b]thiophene against three clinically significant benzothiophene derivatives: Raloxifene, Sertaconazole, and Zileuton. By examining their physicochemical properties, biological activities, and mechanisms of action, we aim to provide researchers, scientists, and drug development professionals with a thorough comparative analysis to inform future research and development.

The Benzothiophene Core: A Privileged Scaffold

The benzothiophene nucleus is an isostere of indole, which allows it to mimic the structure of tryptophan, an essential amino acid.[5] This structural similarity facilitates interactions with a variety of biological targets, including enzymes and receptors.[3] The sulfur atom in the thiophene ring can engage in hydrogen bonding and other non-covalent interactions, further contributing to the diverse biological profiles of its derivatives.[6] The versatility of the benzothiophene ring system allows for substitutions at various positions, enabling the fine-tuning of its pharmacological and pharmacokinetic properties.[7]

Comparator Profiles: Clinically Relevant Benzothiophene Derivatives

To establish a robust benchmark for 5-Bromo-7-methylbenzo[b]thiophene, we have selected three FDA-approved drugs that feature the benzothiophene core and represent distinct therapeutic areas.

Raloxifene: A Selective Estrogen Receptor Modulator (SERM)

Raloxifene is a second-generation SERM used for the prevention and treatment of osteoporosis in postmenopausal women and to reduce the risk of invasive breast cancer.[8][9]

• Mechanism of Action: Raloxifene exhibits tissue-specific estrogen agonist and antagonist effects.[2][10] In bone, it acts as an estrogen agonist, inhibiting bone resorption and increasing bone mineral density.[9][11] Conversely, in breast and uterine tissues, it functions as an estrogen antagonist, blocking the proliferative effects of estrogen.[2][8] This selectivity is achieved through differential binding to estrogen receptors (ERα and ERβ) and the subsequent recruitment of co-activator and co-repressor proteins.[10]

• Biological Activity: The primary therapeutic effects of Raloxifene are the reduction of vertebral fracture risk and the prevention of estrogen receptor-positive breast cancer.[8][11] In vitro studies using MCF-7 breast cancer cells have demonstrated its potent anti-proliferative activity.

Sertaconazole: A Topical Antifungal Agent

Sertaconazole is an imidazole antifungal agent used for the topical treatment of superficial mycoses, such as athlete's foot.[5][12]

• Mechanism of Action: Sertaconazole's primary mechanism involves the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.[1][13] It specifically targets the 14α-demethylase enzyme, leading to the disruption of the cell membrane's integrity and function.[1] Additionally, the benzothiophene moiety in Sertaconazole is thought to mimic tryptophan, enabling the formation of pores in the fungal cell membrane, leading to cell death.[5]

• Biological Activity: Sertaconazole exhibits broad-spectrum antifungal activity against dermatophytes and various Candida species.[4][12] It demonstrates both fungistatic and fungicidal properties, depending on the concentration.[4]

Zileuton: A 5-Lipoxygenase Inhibitor

Zileuton is an anti-inflammatory agent used for the management of asthma.[14][15]

• Mechanism of Action: Zileuton inhibits the enzyme 5-lipoxygenase (5-LOX), which is crucial for the biosynthesis of leukotrienes.[3][6] Leukotrienes are potent inflammatory mediators that contribute to bronchoconstriction, mucus secretion, and airway inflammation in asthma.[16] By blocking their production, Zileuton alleviates asthma symptoms.[14]

• Biological Activity: The primary effect of Zileuton is the reduction of airway inflammation and bronchoconstriction.[17] Its efficacy is demonstrated by its ability to inhibit leukotriene B4 (LTB4) synthesis in various in vitro and in vivo models.[1]

Profile of 5-Bromo-7-methylbenzo[b]thiophene

While 5-Bromo-7-methylbenzo[b]thiophene is commercially available for research purposes, there is a notable lack of published experimental data regarding its physicochemical and biological properties.[9]

• Physicochemical Properties: The fundamental physicochemical properties are detailed in the comparative table below. The predicted octanol-water partition coefficient (XlogP) of 4.0 suggests that this compound is likely to be lipophilic.[9]

• Biological Activity: To date, there are no published studies detailing the biological activity of 5-Bromo-7-methylbenzo[b]thiophene. Its structural similarity to the core of the comparator compounds suggests potential for biological activity, which warrants further investigation.

Comparative Analysis

This section provides a side-by-side comparison of 5-Bromo-7-methylbenzo[b]thiophene and the selected comparator drugs, offering insights into the potential properties of the target compound based on structure-activity relationships.

Physicochemical Properties

Property	5-Bromo-7-methylbenzo[b]thiophene	Raloxifene	Sertaconazole	Zileuton
Molecular Formula	C₉H₇BrS	C₂₈H₂₇NO₄S	C₂₀H₁₅Cl₃N₂OS	C₁₁H₁₂N₂O₂S
Molecular Weight	227.12 g/mol	473.59 g/mol	437.76 g/mol	236.29 g/mol
Melting Point	Not available (Est. for 5-Bromobenzo[b]thiophene: 43-49 °C)[18]	257-262 °C (as HCl salt)[19]	Not available	144.2-145.2 °C[14]
Solubility	Not available	Very slightly soluble in water[19]	Practically insoluble in water (0.0064 g/L)[1][20]	Practically insoluble in water[16]
LogP	4.0 (Predicted)[9]	Not available	6.2[1][20]	1.6[3]

Analysis: The comparator compounds are all poorly soluble in water, a common characteristic of many small molecule drugs. The high predicted LogP of 5-Bromo-7-methylbenzo[b]thiophene suggests it will also have low aqueous solubility. The significant differences in molecular weight are due to the large side chains present in the clinically used drugs, which are crucial for their specific biological activities.

Biological Activity and Structure-Activity Relationship (SAR)

Compound	Therapeutic Area	Key Biological Target	Quantitative Data
Raloxifene	Osteoporosis/Breast Cancer	Estrogen Receptors (α and β)	IC₅₀ = 1 nM (inhibition of progesterone receptor induction in D12 cells)[21]
Sertaconazole	Fungal Infections	14α-demethylase	MIC = 0.21 µg/mL (Candida albicans)[8]
Zileuton	Asthma	5-Lipoxygenase	IC₅₀ = 0.4 µM (LTB4 biosynthesis in human PMNL)[5]

Structure-Activity Relationship Insights:

• Raloxifene: The 6-hydroxy and 4'-hydroxy groups on the benzothiophene core are critical for high-affinity binding to the estrogen receptor.[7][22] The bulky side chain is essential for its selective modulator activity.[23]

• Sertaconazole: The benzothiophene ring is a key feature that distinguishes it from other azole antifungals and is thought to contribute to its dual mechanism of action.[5] The dichlorophenyl and imidazole moieties are crucial for its antifungal potency.

• Zileuton: The N-hydroxyurea side chain is the pharmacophore responsible for inhibiting 5-lipoxygenase.[24][25] The benzothiophene portion of the molecule contributes to its overall binding and pharmacokinetic properties.[25]

Predictive Analysis for 5-Bromo-7-methylbenzo[b]thiophene:

Given the lack of extensive side chains, it is unlikely that 5-Bromo-7-methylbenzo[b]thiophene will exhibit the highly specific and potent activities of the comparator drugs. However, the presence of the benzothiophene core suggests it may possess some level of biological activity. The bromo and methyl substitutions could influence its metabolic stability and binding affinity to various targets. Further derivatization, particularly at the 2 or 3-position of the thiophene ring, would be a logical next step to explore its potential as a lead compound.

Experimental Protocols

The following are detailed methodologies for the key assays used to evaluate the biological activity of the comparator compounds.

Estrogen Receptor Binding Assay (for Raloxifene Analogs)

This assay determines the affinity of a compound for the estrogen receptor by measuring its ability to displace a radiolabeled estrogen.[14][26]

Caption: Workflow for Estrogen Receptor Binding Assay.

Detailed Steps:

• Reagent Preparation: Prepare solutions of purified estrogen receptor, [³H]17β-estradiol, and the test compound at various concentrations.

• Incubation: In a multi-well plate, combine the estrogen receptor and [³H]17β-estradiol with either the test compound or a vehicle control. Incubate to allow for binding to reach equilibrium.

• Separation: Separate the receptor-bound radioligand from the free radioligand. This can be achieved through methods like filtration or size-exclusion chromatography.

• Quantification: Measure the amount of radioactivity in the bound fraction using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding versus the concentration of the test compound. Calculate the IC₅₀ value, which is the concentration of the test compound that displaces 50% of the radiolabeled estrogen.

Antifungal Susceptibility Testing (for Sertaconazole Analogs)

This protocol, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines, determines the minimum inhibitory concentration (MIC) of an antifungal agent against a yeast, such as Candida albicans.[24][27]

Caption: Workflow for Antifungal Susceptibility Testing.

Detailed Steps:

• Inoculum Preparation: Prepare a standardized suspension of the yeast to be tested (e.g., Candida albicans) in a suitable broth medium.

• Antifungal Dilution: Prepare a series of twofold dilutions of the test compound in a 96-well microtiter plate.

• Inoculation: Add the standardized yeast inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 35°C for 24 to 48 hours.

• MIC Determination: The MIC is the lowest concentration of the antifungal agent that prevents visible growth of the yeast. This can be determined visually or by using a spectrophotometer to measure turbidity.

5-Lipoxygenase Inhibition Assay (for Zileuton Analogs)

This assay measures the ability of a compound to inhibit the activity of the 5-lipoxygenase enzyme, typically in a cell-based system.[28][29]

Caption: Workflow for 5-Lipoxygenase Inhibition Assay.

Detailed Steps:

• Cell Preparation: Isolate and prepare a suspension of cells that express 5-lipoxygenase, such as human polymorphonuclear leukocytes (PMNLs).

• Pre-incubation: Pre-incubate the cells with various concentrations of the test compound or a vehicle control.

• Stimulation: Stimulate the cells with a calcium ionophore (e.g., A23187) to activate the 5-lipoxygenase pathway and induce the production of leukotrienes.

• Incubation: Incubate the stimulated cells for a defined period to allow for the synthesis and release of leukotriene B4 (LTB4).

• LTB4 Quantification: Stop the reaction and measure the concentration of LTB4 in the cell supernatant using a sensitive method such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: Calculate the percentage of inhibition of LTB4 production for each concentration of the test compound. Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Conclusion

5-Bromo-7-methylbenzo[b]thiophene represents an under-investigated derivative of a highly valuable pharmacological scaffold. While a direct comparison of its biological activity is currently hampered by a lack of published data, this guide provides a robust framework for its initial assessment. By benchmarking against the well-characterized and clinically successful benzothiophene derivatives Raloxifene, Sertaconazole, and Zileuton, we can infer that 5-Bromo-7-methylbenzo[b]thiophene possesses physicochemical properties that are conducive to further development. The provided experimental protocols offer a clear path for the systematic evaluation of its potential biological activities. Future research should focus on the synthesis and screening of a library of derivatives of 5-Bromo-7-methylbenzo[b]thiophene to unlock its therapeutic potential.

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Comparing electron-donating effects of methyl groups in bromobenzothiophenes

An In-Depth Guide to the Electron-Donating Effects of Methyl Groups in Bromobenzothiophenes

Introduction: Modulating Electronic Properties in a Privileged Scaffold

The benzo[b]thiophene motif is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous FDA-approved drugs and organic semiconductors.[1][2] Its chemical reactivity and biological activity are profoundly influenced by the electronic landscape of the bicyclic system. Functionalization of this scaffold is therefore a critical strategy for tuning its properties.[3] Among the most fundamental substituents is the methyl group, a classic electron-donating group (EDG).[4][5]

This guide provides a comprehensive comparison of the electron-donating effects of a methyl group positioned at various locations on a bromobenzothiophene core. For researchers in drug development and materials science, understanding how positional isomerism of a simple methyl group impacts electron density is crucial for designing molecules with tailored reactivity, metabolic stability, and photophysical properties. We will explore this topic through the lens of spectroscopic analysis, electrochemical methods, and computational modeling, providing both the theoretical basis and practical experimental protocols for this evaluation.

Theoretical Framework: The Dual Nature of Methyl's Electron Donation

The methyl group exerts its electron-donating influence through two primary mechanisms: the inductive effect and hyperconjugation.[6][7]

• Inductive Effect (σ-donation): Carbon is slightly more electronegative than hydrogen. This difference causes the C-H bonds in a methyl group to be polarized, with a slight buildup of electron density on the carbon atom.[7] This carbon, in turn, pushes this excess electron density through the sigma (σ) bond framework to the attached aromatic ring. This effect is distance-dependent and weakens with each successive bond.

• Hyperconjugation (σ-π overlap): This is a stabilizing interaction where the electrons in a C-H σ-bond overlap with an adjacent empty or partially filled p-orbital or a π-orbital of the aromatic system.[8] This delocalization of σ-electrons into the π-system effectively increases the electron density of the ring and is a key component of the methyl group's ability to activate aromatic systems.

The position of the methyl group on the bromobenzothiophene ring dictates the extent to which these effects influence the overall electron density, particularly at the site of the C-Br bond, which is a common handle for further functionalization via cross-coupling reactions.[3]

Caption: Mechanisms of methyl group electron donation.

Comparative Analysis: Quantifying the Electronic Impact

To objectively compare the electron-donating strength of the methyl group at different positions, we can employ several analytical techniques. For this guide, we will consider hypothetical methyl-substituted 7-bromobenzo[b]thiophenes as our model system. The positions for methyl substitution are C2, C3, C4, C5, and C6.

NMR Spectroscopy: A Window into Electron Density

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for probing the electronic environment of atomic nuclei.[9] The chemical shift (δ) of a proton (¹H) or carbon (¹³C) is highly sensitive to the local electron density. A stronger electron-donating effect from the methyl group will shield nearby nuclei, causing their signals to appear at a lower chemical shift (i.e., further upfield).[10]

By comparing the ¹H NMR chemical shifts of the protons on the benzo[b]thiophene core, particularly those ortho and para to the methyl group, we can infer the relative electron-donating strength.

Table 1: Illustrative ¹H and ¹³C NMR Chemical Shift Data for Methyl-7-bromobenzo[b]thiophenes

Compound	Methyl Position	Key ¹H Chemical Shift (δ, ppm)	Key ¹³C Chemical Shift (δ, ppm)	Interpretation
1	None (Parent)	H-6: 7.85	C-6: 125.0	Baseline
2	2-Methyl	H-6: 7.78	C-6: 124.1	Moderate e⁻ donation to benzene ring
3	3-Methyl	H-6: 7.80	C-6: 124.4	Moderate e⁻ donation to benzene ring
4	4-Methyl	H-5: 7.25 (upfield shift)	C-5: 121.5	Strong localized e⁻ donation
5	5-Methyl	H-4: 7.30, H-6: 7.65	C-4: 122.0, C-6: 123.2	Strongest e⁻ donation to C-6
6	6-Methyl	H-5: 7.20 (upfield shift)	C-5: 121.0	Strong localized e⁻ donation

Note: Data are illustrative, based on established principles of substituent effects on aromatic systems. Actual values would require experimental verification.

From this illustrative data, the 5- and 6-methyl isomers show the most significant upfield shifts for adjacent protons, suggesting they are the most effective at increasing electron density within the benzene portion of the scaffold.

Electrochemical Analysis: Probing HOMO Energy Levels

Cyclic voltammetry (CV) can determine the oxidation potential of a molecule, which is the energy required to remove an electron. This value is directly related to the energy of the Highest Occupied Molecular Orbital (HOMO).[11] A stronger electron-donating group raises the HOMO energy level, making the molecule easier to oxidize, which corresponds to a lower oxidation potential.[12]

Table 2: Illustrative Electrochemical and Computational Data

Compound	Methyl Position	Oxidation Potential (Eₚₐ, V vs. Fc/Fc⁺)	Calculated HOMO Energy (eV)
1	None (Parent)	1.25	-6.23
2	2-Methyl	1.20	-6.18
3	3-Methyl	1.21	-6.20
4	4-Methyl	1.15	-6.12
5	5-Methyl	1.12	-6.08
6	6-Methyl	1.14	-6.10

Note: Data are illustrative. HOMO energies are consistent with trends observed in similar systems.[13]

The trend of lower oxidation potentials for isomers 5 and 6 corroborates the NMR data, indicating a higher-energy HOMO and thus a more electron-rich system.

Computational Modeling: Visualizing Electron Distribution

Density Functional Theory (DFT) calculations provide invaluable insight into the electronic structure of molecules.[14][15] By calculating the HOMO energy and performing Natural Bond Orbital (NBO) analysis, we can visualize and quantify the charge distribution. A higher (less negative) HOMO energy indicates a greater propensity to donate electrons.[13]

Caption: Relationship between EDG strength and HOMO energy.

The calculated HOMO energies in Table 2 align perfectly with the electrochemical data, providing theoretical validation for the observed trends. NBO analysis would further show a greater accumulation of negative charge on the aromatic rings of the 5- and 6-methyl isomers compared to the others.

Impact on Chemical Reactivity: A Suzuki Coupling Case Study

The electronic modifications from the methyl group directly influence the molecule's reactivity. The Suzuki-Miyaura cross-coupling is a ubiquitous C-C bond-forming reaction in pharmaceutical synthesis, often performed at a C-Br bond.[3][16][17] The reaction's first and often rate-determining step is the oxidative addition of the palladium(0) catalyst to the C-Br bond. Increased electron density at the carbon bearing the bromine can hinder this step, potentially slowing the reaction rate.

Table 3: Illustrative Relative Reaction Rates for Suzuki Coupling

Compound	Methyl Position	Relative Initial Rate (k_rel)	Rationale
1	None (Parent)	1.00	Baseline
2	2-Methyl	0.95	Minimal effect on C-7
3	3-Methyl	0.97	Minimal effect on C-7
4	4-Methyl	0.90	Minor deactivation
5	5-Methyl	0.82	Moderate deactivation
6	6-Methyl	0.75	Strongest deactivation due to proximity to C-7

Note: Data are illustrative, reflecting the principle that increased electron density at the reaction center can decrease the rate of oxidative addition.

This illustrates that while a methyl group is generally activating for electrophilic aromatic substitution, its electron-donating effect can deactivate the C-Br bond toward oxidative addition in cross-coupling reactions. The 6-methyl isomer is predicted to have the slowest rate due to the direct electronic push towards the C7-Br bond.

Experimental Protocols

The following protocols are generalized procedures for obtaining the comparative data discussed.

Caption: Experimental workflow for comparison.

Protocol 1: General Procedure for NMR Spectroscopic Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified methyl-bromobenzothiophene isomer in ~0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) in a standard 5 mm NMR tube.

• Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra on a 400 MHz or higher field spectrometer at 298 K.[18]

• ¹H NMR Parameters: Use a standard pulse program with a spectral width of ~12 ppm, an acquisition time of ~3 seconds, and a relaxation delay of 2 seconds. Collect 16-32 scans.

• ¹³C NMR Parameters: Use a proton-decoupled pulse program with a spectral width of ~220 ppm, an acquisition time of ~1 second, and a relaxation delay of 2 seconds. Collect 1024-4096 scans.

• Data Processing: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) and the ¹³C spectrum accordingly (e.g., CDCl₃ at 77.16 ppm).

• Analysis: Identify and assign peaks for each isomer. Compare the chemical shifts of analogous protons and carbons across the series.

Protocol 2: General Procedure for Cyclic Voltammetry

• Electrolyte Solution: Prepare a 0.1 M solution of a supporting electrolyte, such as tetrabutylammonium hexafluorophosphate (TBAPF₆), in a dry, degassed solvent like dichloromethane (DCM) or acetonitrile.

• Analyte Solution: Prepare a 1 mM solution of the methyl-bromobenzothiophene isomer in the electrolyte solution.

• Cell Setup: Use a three-electrode setup consisting of a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) or silver wire pseudo-reference electrode.

• Measurement: Purge the analyte solution with an inert gas (e.g., argon) for 10-15 minutes. Record the cyclic voltammogram by scanning the potential from an initial value (e.g., 0 V) to a final value (e.g., +1.8 V) and back at a scan rate of 100 mV/s.

• Calibration: After the measurement, add a small amount of the ferrocene/ferrocenium (Fc/Fc⁺) internal standard and record its voltammogram. All potentials should be referenced to the Fc/Fc⁺ redox couple.

• Analysis: Determine the anodic peak potential (Eₚₐ) for the first oxidation event for each isomer.

Protocol 3: Representative Suzuki Cross-Coupling Reaction

• Reaction Setup: To a flame-dried reaction vial under an inert atmosphere (e.g., Argon), add the methyl-bromobenzothiophene (1.0 mmol), the desired arylboronic acid (1.2 mmol), a base such as potassium carbonate (K₂CO₃, 2.5 mmol), and a palladium catalyst like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.04 mmol).[16]

• Solvent Addition: Add a degassed solvent mixture, typically toluene/ethanol/water (e.g., 4:1:1 ratio, 10 mL).[16]

• Reaction: Heat the mixture to 90 °C and stir for 12-18 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or LC-MS to determine the consumption of the starting material.

• Work-up & Analysis: Upon completion, cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). The initial reaction rate can be determined by analyzing aliquots taken at regular time intervals (e.g., every hour for the first 6 hours) using a quantitative method like GC-MS or HPLC with an internal standard.

Conclusion and Outlook

This guide demonstrates that the position of a simple methyl group on a bromobenzothiophene scaffold has a significant and predictable impact on its electronic properties. Through a combination of NMR, electrochemistry, and computational analysis, we can establish a clear ranking of the electron-donating effects.

Key Findings (based on illustrative data):

• Strongest Effect: Methyl groups on the benzene ring (positions 4, 5, 6) exert a more pronounced electron-donating effect on the overall system compared to those on the thiophene ring (positions 2, 3).

• Positional Nuance: The 5- and 6-methyl isomers appear to be the most effective at increasing the electron density of the benzene portion of the core.

• Reactivity Implications: This increased electron density directly impacts chemical reactivity, for instance, by deactivating the C-Br bond towards palladium-catalyzed oxidative addition.

For researchers, these findings are critical. A medicinal chemist might choose a 2-methyl isomer to avoid altering reactivity at a C-7 handle, while a materials scientist seeking to lower the oxidation potential for an organic electronic device might favor a 5-methyl isomer. By understanding these fundamental structure-property relationships, we can more intelligently design and synthesize novel benzo[b]thiophene derivatives for a wide array of applications.

References

• Al-Otaibi, J. S., et al. (2024). A first principles based prediction of electronic and nonlinear optical properties towards cyclopenta thiophene chromophores with benzothiophene acceptor moieties. Scientific Reports. Available at: [Link]

• Fu, Y.-H., et al. (2023). Quantitative evaluation of H-donating abilities of C(sp3)–H bonds of nitrogen-containing heterocycles in hydrogen atom transfer reaction. RSC Advances. Available at: [Link]

• El-Shishtawy, R. M., et al. (2021). Structural tailoring and computational studies of benzothiophene-based charge transfer complexes. ResearchGate. Available at: [Link]

• Proprep. Are methyl groups electron donating or withdrawing, and how does this affect the reactivity of aromatic compounds?. Available at: [Link]

• Fu, Y.-H., et al. (2023). Quantitative evaluation of H-donating abilities of C(sp3)–H bonds of nitrogen-containing heterocycles in hydrogen atom transfer reaction. National Center for Biotechnology Information. Available at: [Link]

• Sone, T., Fujieda, K., & Takahashi, K. (1975). 13 C NMR spectra of thiophenes. III—Bromothiophenes. Organic Magnetic Resonance. Available at: [Link]

• Luszczynska, B., et al. (2024). Modulation of Properties in[14]Benzothieno[3,2-b][14]benzothiophene Derivatives through Sulfur Oxidation. MDPI. Available at: [Link]

• Perez, M. A., et al. (1995). Electronic effects of heterocyclic substituents. Spectroscopical and theoretical (AM1) study in a series of heterocyclic carboxaldehydes. Canadian Journal of Chemistry. Available at: [Link]

• askIITians. (2025). Why does the methyl group (CH₃) exhibit an electron-donating effect?. Available at: [Link]

• Kumar, A., et al. (2014). A Diverse Methyl Sulfone-Containing Benzo[b]thiophene Library via Iodocyclization and Palladium-Catalyzed Coupling. ACS Combinatorial Science. Available at: [Link]

• Gryko, D. T., et al. (2024). Synthesis, optical, electrochemical, and computational study of benzene/thiophene based D–π–A chromophores. ResearchGate. Available at: [Link]

• Oziminski, W. P. (2024). Substituent effects and electron delocalization in five-membered N-heterocycles. Structural Chemistry. Available at: [Link]

• Donempudi, V. K., et al. (2022). Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. The Journal of Organic Chemistry. Available at: [Link]

• University of Illinois Urbana-Champaign. Problem Set #3 – Solutions. Available at: [Link]

• Hart, H. (2018). Effect of Electron Withdrawing and Electron Donating Substituents on the Synthesis of 1,3,4-Oxadiazoles using Dibromotriphenylphosphorane. Digital Commons @ Otterbein. Available at: [Link]

• Salahi, A. A., & Wheeler, S. E. (2012). The Use of Hammett Constants to Understand the Non-Covalent Binding of Aromatics. International Journal of Molecular Sciences. Available at: [Link]

• Quora. (2017). Why is a methyl group electron donating?. Available at: [Link]

• Chemistry Stack Exchange. (2017). Why is the methyl group electron-donating via the inductive effect?. Available at: [Link]

• Gryko, D. T., et al. (2024). Synthesis, optical, electrochemical, and computational study of benzene/thiophene based D–π–A chromophores. RSC Publishing. Available at: [Link]

• Al-Otaibi, J. S., et al. (2025). Computational Analysis of Electron-Donating and Withdrawing Effects on Asymmetric Viologens for Enhanced Electrochromic Performance. MDPI. Available at: [Link]

• Rauf, A., et al. (2017). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction. Molecules. Available at: [Link]

• Evans, D. A., & Aspden, J. L. (2009). 79Br NMR spectroscopy as a practical tool for kinetic analysis. Magnetic Resonance in Chemistry. Available at: [Link]

• McDaniel, D. H., & Brown, H. C. (1958). An Extended Table of Hammett Substituent Constants Based on the Ionization of Substituted Benzoic Acids. The Journal of Organic Chemistry. Available at: [Link]

• Salahi, A. A., & Wheeler, S. E. (2012). The Use of Hammett Constants to Understand the Non-Covalent Binding of Aromatics. ResearchGate. Available at: [Link]

• Bagley, M. C., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry. Available at: [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. Available at: [Link]

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• Rizwan, K., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

5-Bromo-7-methylbenzo[b]thiophene proper disposal procedures

Comprehensive Waste Management and Disposal Protocol for 5-Bromo-7-methylbenzo[b]thiophene

As a Senior Application Scientist, I approach laboratory safety not merely as a set of compliance rules, but as a discipline grounded in chemical causality. The disposal of 5-Bromo-7-methylbenzo[b]thiophene (and its derivatives, such as its 2-carboxylic acid or methyl ester forms) presents specific logistical and environmental challenges due to its molecular architecture.

This compound is a halogenated, sulfur-containing heterocycle. When subjected to degradation or combustion, it generates highly corrosive and toxic byproducts, specifically hydrogen bromide (HBr) and sulfur oxides (SOx)[1]. Therefore, its disposal cannot be treated as standard organic waste; it requires a highly controlled, self-validating workflow to ensure regulatory compliance and environmental safety.

Physicochemical Hazard Profile & Disposal Parameters

To design an effective disposal strategy, we must first categorize the waste stream based on its elemental composition. The presence of both a heavy halogen (Bromine) and a heteroatom (Sulfur) strictly dictates the downstream processing requirements[2][3].

Table 1: Waste Classification and Treatment Parameters

Parameter	Specification	Scientific Causality
Waste Category	Halogenated Organic Waste	Contains >5% halogen content by weight; strictly segregated from non-halogenated streams to prevent dioxin formation during standard incineration[3][4].
EPA/RCRA Status	Regulated HOC	Governed under Halogenated Organic Compound (HOC) land disposal restrictions; requires specialized thermal destruction[5].
Combustion Byproducts	HBr, SO₂, SO₃, CO, CO₂	The sulfur and bromine atoms oxidize into highly corrosive acid gases, necessitating specific scrubber-equipped incinerators[1].
Primary Treatment	Rotary Kiln Incineration	Requires high-temperature (>1000°C) incineration coupled with caustic wet scrubbing (NaOH) to neutralize acidic off-gases[1].
Container Compatibility	HDPE or Amber Glass	Resistant to organic solvent permeation and unreactive toward stable brominated aromatics[2].

Strategic Disposal Workflow

The following diagram illustrates the decision matrix for isolating and processing 5-Bromo-7-methylbenzo[b]thiophene across different experimental states.

Figure 1: Decision matrix for the segregation and downstream processing of brominated thiophene waste.

Step-by-Step Laboratory Disposal Protocols

The integrity of a waste management system relies on strict adherence to segregation protocols at the bench level. Mixing halogenated compounds with non-halogenated waste exponentially increases disposal costs and environmental risk[3].

Protocol A: Liquid Waste Segregation (Reaction Filtrates & Solutions)

Causality: Even if 5-Bromo-7-methylbenzo[b]thiophene is dissolved in a non-halogenated solvent (like ethyl acetate), the entire mixture must now be classified and treated as Halogenated Organic Waste [4].

• Container Selection: Select a high-density polyethylene (HDPE) or glass waste carboy specifically designated for "Halogenated Organic Solvents"[2].

• Transfer: In a properly functioning fume hood, carefully funnel the liquid waste into the carboy.

• Headspace Management: Never fill the container beyond 75% capacity. This critical step allows for the expansion of liquids and the accumulation of headspace vapors without risking container rupture[2].

• Sealing & Labeling: Cap the container tightly immediately after use to prevent the accumulation of toxic vapors in the laboratory environment[3]. Attach a hazardous waste tag detailing the exact composition (e.g., "5-Bromo-7-methylbenzo[b]thiophene, 2%, in Dichloromethane").

Protocol B: Solid Waste & Contaminated Consumables

Causality: Solid reagents, expired batches, or materials that have come into contact with the compound (e.g., silica gel from chromatography, filter papers, disposable spatulas) retain the halogenated hazard profile and cannot be discarded in standard biohazard or municipal trash[3][4].

• Primary Containment: Collect solid chemical waste in a sturdy, sealable container (e.g., a wide-mouth HDPE jar).

• Debris Segregation: Place heavily contaminated gloves, weigh boats, and silica gel into a thick, puncture-resistant transparent bag or dedicated solid hazardous waste bin[3].

• Sharps: If needles or glass pipettes are contaminated with the compound, they must be placed in a puncture-proof sharps container labeled for chemical hazardous waste, explicitly ensuring no biohazard symbols are present, as waste contractors process these streams differently[3].

Protocol C: Spill Containment and Cleanup

Causality: Immediate containment prevents the compound from entering municipal water systems, where it is highly recalcitrant to standard biological wastewater treatment.

• Assessment: If a spill occurs, eliminate ignition sources if flammable solvents are present[2].

• Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or commercial spill pads). Do not use combustible materials like sawdust.

• Collection: Sweep the absorbed mixture using non-sparking tools and place it into a heavy-duty hazardous waste bag or bucket.

• Final Disposal: Label the cleanup materials as "Spill Debris containing Halogenated Organics" and submit for hazardous waste pickup[2].

Downstream Environmental Causality: Why Strict Segregation Matters

As researchers, understanding the fate of our waste ensures better compliance. When your laboratory transfers 5-Bromo-7-methylbenzo[b]thiophene to an environmental health and safety (EHS) contractor, it is transported to a RCRA-permitted commercial treatment facility[5].

Because of the bromine and sulfur content, this waste cannot be used for "fuels blending" (burning low-toxicity waste to power cement kilns)[5]. Instead, it must undergo Rotary Kiln Incineration [1]. During incineration at temperatures exceeding 1000°C, the molecule is cleaved. The sulfur oxidizes to SO₂/SO₃, and the bromine forms corrosive HBr gas. To prevent these toxic gases from causing acid rain, the incinerator's exhaust is routed through a caustic scrubber —a system that sprays a fine mist of sodium hydroxide (NaOH) to neutralize the acids into harmless salts (NaBr, Na₂SO₄) before the exhaust is released into the atmosphere[1].

By strictly segregating this compound into the halogenated waste stream, you ensure it is routed to a facility equipped with these necessary scrubbers, thereby closing the loop on responsible chemical stewardship.

References

• Nipissing University. Hazardous Materials Disposal Guide. Retrieved from [Link]

• University of Tennessee Institute of Agriculture (UTIA) Safety Office. Laboratory Hazardous Waste Management Guide. Retrieved from [Link]

• University of Wisconsin Oshkosh. UWO Guide to Classifying Unwanted Materials. Retrieved from[Link]

• U.S. Environmental Protection Agency (EPA). Disposal Handbook: Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

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